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Methyl 2-amino-3,5-dibromobenzoate (CAS No. 606-00-8) is a substituted anthranilate ester.
Its significance in synthetic chemistry stems from the strategic placement of its functional
groups. The ester and amino groups provide handles for a variety of chemical transformations,
while the two bromine atoms on the aromatic ring are excellent leaving groups for cross-
coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) and other nucleophilic substitutions.
This trifecta of reactivity makes it a versatile building block for constructing complex molecular
architectures, particularly in the synthesis of pharmaceutical compounds and novel materials.
This guide will delve into the core technical aspects of this valuable reagent.

Section 1: Core Chemical and Physical Properties

Accurate characterization of a reagent is fundamental to its successful application in any
synthetic workflow. The identity and purity of Methyl 2-amino-3,5-dibromobenzoate are
defined by its unique physicochemical properties.

Chemical Identity

e |IUPAC Name: methyl 2-amino-3,5-dibromobenzoate[1]
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e Synonyms: Methyl 3,5-dibromoanthranilate, 2-Amino-3,5-dibromobenzoic Acid Methyl Ester,
3,5-Dibromoanthranilic Acid Methyl Ester[2][3]

o CAS Number: 606-00-8[4]
» Molecular Formula: CsH7Br2NO2z[4]
e Molecular Weight: 308.95 g/mol [1][4]
e Chemical Structure:
o SMILES: COC(=0)C1=C(C(=CC(=C1)Br)Br)N[1]

o InChl Key: NGXVMFCGYYHEGC-UHFFFAOYSA-N[1][2]

Physicochemical Data

The quantitative properties of the compound are summarized in the table below. These values
are critical for determining appropriate reaction conditions, purification methods, and storage

protocols.
Property Value Source(s)
Appearance White to off-white solid crystals  [2][5][6]
Melting Point 89-91 °C [5][6]
Boiling Point 317.9 £ 37.0 °C (Predicted) [6]
Density 1.907 + 0.06 g/cm3 (Predicted) [6]
Purity Typically =98% [2][4]

Section 2: Synthesis Methodology

The most common and industrially relevant method for preparing Methyl 2-amino-3,5-
dibromobenzoate is the direct electrophilic bromination of Methyl anthranilate. The amino
group is a strong activating group, directing the incoming electrophiles (bromine) to the ortho
and para positions. Since the para position is already substituted with the ester group's
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attachment point, bromination occurs at the two available ortho/para positions relative to the
amine, which are positions 3 and 5.

Synthesis Workflow Diagram

The following diagram illustrates the straightforward, one-step synthesis from a common
starting material.

Brominating Agent

Methyl Anthranilate
(Starting Material) (e.g., Brz in Acetic Acid)

Electrophilic Aromatic Substitution

Methyl 2-amino-3,5-dibromobenzoate
(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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